Cas no 852399-92-9 (5-(Chloromethyl)-3-4-(difluoromethoxy)-3-methoxyphenyl-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-4-(difluoromethoxy)-3-methoxyphenyl-1,2,4-oxadiazole
• CAS No: 852399-92-9
• MF: C₁₁H₉ClF₂N₂O₃
• MW: 290.650568723679
• CID: 844325
• PubChem ID: 4961963
• Update Time: 2025-08-03

5-(Chloromethyl)-3-4-(difluoromethoxy)-3-methoxyphenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-3-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1,2,4-OXADIAZOLE
• 5-(Chloromethyl)-3-(4-(difluoromethoxy)-3-methoxyphenyl)-1,2,4-oxadiazole
• J-516322
• AKOS000118498
• EN300-12544
• MFCD06655336
• SCHEMBL2705183
• ZKOVEAHABYHMSB-UHFFFAOYSA-N
• 852399-92-9
• Z85934283
• CS-0459014
• G19681
• 5-(Chloromethyl)-3-4-(difluoromethoxy)-3-methoxyphenyl-1,2,4-oxadiazole

• MDL： MFCD06655336
• Inchi： 1S/C11H9ClF2N2O3/c1-17-8-4-6(2-3-7(8)18-11(13)14)10-15-9(5-12)19-16-10/h2-4,11H,5H2,1H3
• InChI Key： ZKOVEAHABYHMSB-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=C(C(=C2)OC)OC(F)F)=NO1

Computed Properties

• Exact Mass: 290.0269762g/mol
• Monoisotopic Mass: 290.0269762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles